2(3H)-Furanone, 3-((4-bromophenyl)(4-(methylsulfonyl)phenyl)methylene)dihydro-, (Z)-
Overview
Description
BMS-347070 is a COX-2 inhibitor.
Scientific Research Applications
Fluorescent Organic Dyes : 3(2H)-Furanones serve as a scaffold for synthesizing novel fluorescent organic dyes. These compounds exhibit efficient solvatochromic properties and have potential applications in bio-analytical purposes (Varghese et al., 2015).
Synthesis of Isotopomeric Dihydro-2(3H)furanones : A general synthetic procedure for creating isotopomeric dihydro-2(3H)furanones has been developed. These compounds are synthesized from various diacids and have applications in the synthesis of other chemical compounds, like matairesinol lignan (Frediani et al., 2007).
In Vitro Antifungal Activities : Certain furanone derivatives, including 3-(halogenated phenyl)-5-acyloxymethyl-2,5-dihydrofuran-2-ones, show broad-spectrum in vitro activity against pathogenic yeasts and molds, particularly Aspergillus spp. and fluconazole-resistant yeast isolates (Buchta et al., 2004).
Synthetic Applications : Furanones like 3,4-dihalo-2(5H)-furanones are used in the synthesis of cytotoxic derivatives, demonstrating their utility in chemical synthesis (Bellina & Rossi, 2002).
Photochemical Rearrangements : 3-Phenylated 2(3H)-oxepinones, upon photolysis, yield 5-styryl-2(5H)-furanones, indicating their role in photochemical reactions (Hoshi, Hagiwara, & Uda, 1979).
Food and Tobacco Applications : 5-methyl-3-ethyl-4,5-dihydro-2(3H)-furanone, a type of furanone, is synthesized and used widely in food and tobacco industries (You, 1999).
Biological Activities of α-Methylene-γ-butyrolactones : α-Methylene-γ-butyrolactones, a group of natural products including dihydro-3-methylene-2(3H)furanones, possess wide-ranging biological activities, underscoring their importance in pharmaceutical research (Hoffmann & Rabe, 1985).
properties
CAS RN |
197438-73-6 |
|---|---|
Product Name |
2(3H)-Furanone, 3-((4-bromophenyl)(4-(methylsulfonyl)phenyl)methylene)dihydro-, (Z)- |
Molecular Formula |
C18H15BrO4S |
Molecular Weight |
407.28 |
IUPAC Name |
2(3H)-Furanone, 3-((4-bromophenyl)(4-(methylsulfonyl)phenyl)methylene)dihydro-, (3Z)- |
InChI |
InChI=1S/C18H15BrO4S/c1-24(21,22)15-8-4-13(5-9-15)17(16-10-11-23-18(16)20)12-2-6-14(19)7-3-12/h2-9H,10-11H2,1H3/b17-16+ |
InChI Key |
KOWIZHDULJSRPT-WUKNDPDISA-N |
SMILES |
CS(=O)(=O)c1ccc(cc1)/C(=C/2\CCOC2=O)/c3ccc(cc3)Br |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO, not in water |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BMS-347070; BMS 347070; BMS347070; UNII-0CKM4H090C; 0CKM4H090C; SCHEMBL6882900; SCHEMBL6882905. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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